Cas no 1568211-05-1 ((2R)-1-(2,2-difluoroethyl)-2-methylpiperazine)

• Product Name: (2R)-1-(2,2-difluoroethyl)-2-methylpiperazine
• CAS No: 1568211-05-1
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• MDL: MFCD24301559
• CID: 5617393
• PubChem ID: 82761368
• Update Time: 2023-09-07

(2R)-1-(2,2-difluoroethyl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS021079557
• 1568211-05-1
• SCHEMBL17906587
• EN300-2994751
• XLPBGOQEIWPQOH-ZCFIWIBFSA-N
• (2R)-1-(2,2-difluoroethyl)-2-methylpiperazine
• (R)-1-(2,2-difluoroethyl)-2-methylpiperazine
• (2R)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride
• Piperazine, 1-(2,2-difluoroethyl)-2-methyl-, (2R)-

• MDL： MFCD24301559
• Inchi： 1S/C7H14F2N2/c1-6-4-10-2-3-11(6)5-7(8)9/h6-7,10H,2-5H2,1H3/t6-/m1/s1
• InChI Key： XLPBGOQEIWPQOH-ZCFIWIBFSA-N
• SMILES： FC(CN1CCNC[C@H]1C)F

Computed Properties

• Exact Mass: 164.11250478g/mol
• Monoisotopic Mass: 164.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 186.7±40.0 °C(Predicted)
• pka: 8.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines